N-benzyl-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide

• IUPAC Name: N-benzyl-4-hydroxy-2-oxo-1-pentylquinoline-3-carboxamide
• InChI: InChI=1S/C22H24N2O3/c1-2-3-9-14-24-18-13-8-7-12-17(18)20(25)19(22(24)27)21(26)23-15-16-10-5-4-6-11-16/h4-8,10-13,25H,2-3,9,14-15H2,1H3,(H,23,26)
• InChI Key: HECVYJUYTNODEH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NCC3=CC=CC=C3)O
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

N-benzyl-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide, also known as BQCA, is a quinolinecarboxamide derivative that has been extensively studied for its potential use as a research tool in the field of neuroscience. BQCA is a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a key role in synaptic plasticity, learning, and memory.

Mechanism of Action

N-benzyl-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide acts as a positive allosteric modulator of mGluR5, which means that it enhances the activity of this receptor in response to the binding of its endogenous ligand, glutamate. Specifically, N-benzyl-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide binds to a site on mGluR5 that is distinct from the glutamate binding site, causing a conformational change in the receptor that enhances its signaling activity.
Biochemical and Physiological Effects:
The activation of mGluR5 by N-benzyl-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide has been shown to have a variety of biochemical and physiological effects, including the modulation of synaptic plasticity, the regulation of neuronal excitability, and the enhancement of learning and memory. Additionally, mGluR5 has been implicated in the pathophysiology of various neurological disorders, including schizophrenia, anxiety, and depression, making it a promising target for the development of novel therapeutics.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-benzyl-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide as a research tool is its selectivity for mGluR5, which allows for the specific modulation of this receptor without affecting other glutamate receptors. Additionally, N-benzyl-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide is relatively stable and easy to synthesize, making it a convenient tool for use in lab experiments. However, one limitation of using N-benzyl-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide is that its effects may be context-dependent, meaning that its activity may vary depending on the experimental conditions.

Future Directions

There are several potential future directions for research involving N-benzyl-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide and mGluR5. One area of interest is the development of novel therapeutics targeting mGluR5 for the treatment of neurological disorders, such as schizophrenia, anxiety, and depression. Additionally, further research is needed to fully elucidate the biochemical and physiological effects of mGluR5 activation by N-benzyl-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide, as well as the potential limitations of this tool in lab experiments. Finally, the development of more selective and potent positive allosteric modulators of mGluR5 may lead to the discovery of novel therapeutic targets for a wide range of neurological disorders.

Scientific Research Applications

N-benzyl-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide has been used extensively as a research tool in the field of neuroscience due to its ability to selectively modulate the activity of mGluR5. This receptor is involved in a wide range of physiological processes, including synaptic plasticity, learning, and memory, making it a promising target for the development of novel therapeutics for various neurological disorders.